1-(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(prop-2-en-1-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-prop-2-enylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H22N6O/c1-2-12-21-20(27)16-10-13-25(14-11-16)18-9-8-17-22-23-19(26(17)24-18)15-6-4-3-5-7-15/h2-9,16H,1,10-14H2,(H,21,27)
• InChI Key: NKNLSMZBBKCWDH-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1CCN(CC1)C2=NN3C(=NN=C3C4=CC=CC=C4)C=C2
• Molecular Formula: C20H22N6O
• Molecular Weight: 362.4 g/mol

Description

This compound is a triazolopyridazine derivative characterized by a fused triazole-pyridazine core, a piperidine ring, and a prop-2-en-1-yl (allyl) carboxamide group. The phenyl group at the 3-position of the triazolo-pyridazine moiety enhances aromatic stacking interactions, while the allyl carboxamide substituent contributes to solubility and binding specificity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(prop-2-en-1-yl)piperidine-4-carboxamide typically involves a multi-step process. One common method involves the reaction of 2-hydrazinopyridine with substituted aromatic aldehydes to form substituted [1,2,4]triazolo[4,3-a]pyridines . This reaction is carried out at room temperature and is known for its efficiency and operational simplicity .

Industrial Production Methods

the principles of green chemistry, such as atom economy and functional group tolerance, are often applied to optimize the synthesis process for large-scale production .

Chemical Reactions Analysis

Amide Bond Hydrolysis

The amide group undergoes hydrolysis under acidic or basic conditions, producing the corresponding carboxylic acid and amine derivative.

Conditions	Products	Yield	Notes
6 M HCl, reflux, 8 hr	1-(3-phenyltriazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid	72%	Acidic hydrolysis favors protonation of the carbonyl oxygen .
2 M NaOH, 60°C, 12 hr	N-(prop-2-en-1-yl)piperidine-4-amine	65%	Base-catalyzed mechanism via nucleophilic hydroxide attack.

Key Findings :

• Hydrolysis kinetics depend on steric hindrance from the triazolo-pyridazine moiety, slowing reaction rates compared to simpler amides.

• The alkenyl group (prop-2-en-1-yl) remains intact under these conditions.

Alkenyl Group Functionalization

The prop-2-en-1-yl substituent participates in reactions typical of alkenes, such as epoxidation and hydrohalogenation.

Reaction	Reagents/Conditions	Product	Yield
Epoxidation	m-CPBA, CH₂Cl₂, 0°C, 2 hr	N-(2,3-epoxypropyl) derivative	58%
Hydrohalogenation	HBr, CHCl₃, rt, 1 hr	N-(2-bromopropyl)piperidine-4-carboxamide	84%

Mechanistic Insights :

• Epoxidation proceeds via electrophilic addition, with regioselectivity influenced by the electron-withdrawing triazolo-pyridazine system.

• Hydrohalogenation follows Markovnikov’s rule, confirmed by $^1H$-NMR analysis of the brominated product.

Triazolo-Pyridazine Core Reactivity

The fused triazole-pyridazine ring undergoes electrophilic substitution and cycloaddition reactions.

Electrophilic Aromatic Substitution

Reaction	Reagents	Position Modified	Yield
Nitration	HNO₃/H₂SO₄, 0°C, 4 hr	C-5 of pyridazine	41%
Bromination	Br₂, FeBr₃, CH₂Cl₂, rt, 6 hr	C-8 of triazole	63%

Key Observations :

• Nitration occurs preferentially at the pyridazine ring due to its higher electron density compared to the triazole.

• Bromination at the triazole’s C-8 position enhances steric bulk, reducing subsequent reaction rates.

Cycloaddition Reactions

The triazole moiety participates in [3+2] cycloadditions with alkynes under catalytic conditions:

• Example : Reaction with phenylacetylene (CuI, DMF, 80°C) forms a fused triazolo-isoxazole derivative (56% yield).

Piperidine Ring Modifications

The piperidine ring undergoes alkylation and oxidation reactions:

Reaction	Reagents	Product	Yield
N-Alkylation	CH₃I, K₂CO₃, DMF, 60°C, 12 hr	Quaternary ammonium salt at piperidine N	78%
Oxidation	KMnO₄, H₂O, 100°C, 6 hr	Piperidine-4-carboxamide N-oxide	49%

Structural Impact :

• Alkylation increases solubility in polar solvents, beneficial for pharmacological studies.

• Oxidation to the N-oxide alters electronic properties, confirmed by $^{13}C$-NMR shifts .

Cross-Coupling Reactions

The pyridazine ring participates in Suzuki-Miyaura couplings for biaryl synthesis:

Substrate	Conditions	Product	Yield
4-Bromophenylboronic acid	Pd(PPh₃)₄, Na₂CO₃, DME/H₂O, 80°C, 12 hr	6-(4-biphenyl)triazolo-pyridazine derivative	67%

Catalytic Efficiency :

• Reactions proceed with >90% regioselectivity at the pyridazine C-6 position.

• Catalyst loading (1–5 mol%) directly impacts yield due to steric hindrance from the piperidine group.

Stability Under Physiological Conditions

Studies simulating biological environments reveal:

• pH 7.4, 37°C : Slow degradation (t₁/₂ = 24 hr) via amide hydrolysis, suggesting metabolic liability.

• Oxidative Stress (H₂O₂) : Rapid N-oxidation of the piperidine ring (t₁/₂ = 2 hr) .

Scientific Research Applications

Oncology

Recent studies have highlighted the potential of this compound as an anticancer agent. For instance, derivatives of triazolo-pyridazines have been evaluated for their inhibitory effects on kinases associated with tumor growth. In particular:

• Kinase Inhibition : Compounds similar to the target molecule have shown promising results as dual inhibitors of c-Met and VEGFR-2 kinases. These kinases play crucial roles in cancer cell proliferation and angiogenesis. For example, one study reported that a related compound exhibited IC50 values of 26 nM for c-Met and 2.6 µM for VEGFR-2, demonstrating potent inhibitory activity against these targets .

Neuropharmacology

The compound's structural features suggest potential applications in treating neurological disorders. Research indicates that derivatives can interact with neurotransmitter systems, potentially leading to anxiolytic or antidepressant effects:

• Neurotransmitter Modulation : The piperidine ring in the compound can facilitate interactions with various receptors in the central nervous system (CNS), including serotonin and dopamine receptors. This interaction could be beneficial in developing treatments for conditions like depression or anxiety disorders.

Anti-inflammatory Activity

The compound has also been investigated for its anti-inflammatory properties:

• Inflammation Models : In vitro studies have demonstrated that similar compounds can inhibit pro-inflammatory cytokines and enzymes such as COX-2, suggesting their utility in managing inflammatory diseases like arthritis or inflammatory bowel disease.

Case Studies and Research Findings

Study	Application	Findings
Jiangxi Provincial Key Laboratory Study	Oncology	Demonstrated potent inhibition of c-Met and VEGFR-2 with promising antiproliferative effects on A549, MCF-7, and Hela cell lines .
Neuropharmacological Evaluation	CNS Disorders	Suggested potential anxiolytic effects through modulation of serotonin receptors .
Anti-inflammatory Research	Inflammation	Showed inhibition of COX-2 and reduction of pro-inflammatory cytokines in cellular models .

Mechanism of Action

The mechanism of action of 1-(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(prop-2-en-1-yl)piperidine-4-carboxamide involves its interaction with specific molecular targets. For example, it has been shown to inhibit c-Met kinase, a protein involved in cell growth and differentiation . This inhibition occurs through the binding of the compound to the active site of the kinase, preventing its normal function and leading to the suppression of tumor cell proliferation .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

Key structural differences among analogs lie in:

• Core Modifications : Replacement of the piperidine ring with piperazine (e.g., 4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(4-isopropylphenyl)piperazine-1-carboxamide) improves metabolic stability but reduces lipophilicity .
• Triazolo-Pyridazine Substituents :
  • Phenyl vs. Cyclopropyl : The 3-phenyl group in the target compound enhances aromatic interactions compared to cyclopropyl-substituted analogs (e.g., 4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-(3,4-difluorophenyl)piperazine-1-carboxamide), which prioritize steric hindrance for selectivity .
  • Trifluoromethyl Groups : Compounds like 1-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-[4-(trifluoromethyl)phenyl]piperidine-4-carboxamide exhibit enhanced potency due to electron-withdrawing effects and improved membrane permeability .
• Carboxamide Side Chains :
  • Allyl vs. Phenethyl : The allyl group in the target compound offers flexibility for covalent binding, unlike rigid phenethyl groups in analogs such as N-(2-phenylethyl)-1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxamide, which favor hydrophobic interactions .

Pharmacological Implications

• Anticancer Potential: The allyl carboxamide group in the target compound may enable covalent binding to cysteine residues in kinases, a mechanism absent in non-reactive analogs like piperazine derivatives .
• Antimicrobial Activity : Unlike 6-Phenyl-7H-[1,2,4]Triazolo[3,4-B][1,3,4]Thiadiazine, the target compound’s piperidine ring and carboxamide side chain reduce bacterial efflux pump affinity, improving efficacy against Gram-positive pathogens .
• Neuroactive Potential: Piperazine-based analogs (e.g., 4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(2,4-dimethylphenyl)piperazine-1-carboxamide) show serotonin receptor modulation, whereas the target compound’s allyl group may favor dopamine receptor interactions .

Biological Activity

1-(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(prop-2-en-1-yl)piperidine-4-carboxamide is a compound that has garnered attention for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by the following structural features:

• IUPAC Name : 1-(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(prop-2-en-1-yl)piperidine-4-carboxamide
• Molecular Formula : C$_{19}$H$_{22}$N$_{6}$O
• Molecular Weight : 342.42 g/mol

This compound belongs to the class of triazole derivatives, which are known for their diverse biological activities.

Antitumor Activity

Recent studies have indicated that compounds similar to 1-(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(prop-2-en-1-yl)piperidine-4-carboxamide exhibit significant antitumor properties. For instance, derivatives containing the triazole moiety have shown promising results against various cancer cell lines:

Compound	Cancer Cell Line	IC$_{50}$ (µM)
Compound A	A549	0.83 ± 0.07
Compound B	MCF-7	0.15 ± 0.08
Compound C	HeLa	2.85 ± 0.74

These findings suggest that the triazole structure may enhance the anticancer efficacy of related compounds by inhibiting specific kinases involved in tumor growth and proliferation .

The proposed mechanisms through which this compound exerts its biological effects include:

• Kinase Inhibition : Many triazole derivatives act as inhibitors of c-Met kinase, which is implicated in cancer progression.
• Apoptosis Induction : Studies have demonstrated that these compounds can trigger apoptosis in cancer cells through various pathways, including caspase activation and mitochondrial dysfunction.
• Cell Cycle Arrest : The compounds can cause cell cycle arrest at different phases, effectively halting proliferation of cancer cells .

Antimicrobial Activity

In addition to antitumor properties, some derivatives of triazole compounds have shown antimicrobial activity against various pathogens. For example:

Pathogen	Activity Observed
E. coli	Moderate Inhibition
S. aureus	Significant Inhibition
C. albicans	Weak Activity

These results highlight the potential for developing triazole-based compounds as antimicrobial agents .

Study 1: Antitumor Efficacy

A study investigated the efficacy of a related compound in a mouse model of lung cancer. The compound was administered at varying doses (5 mg/kg to 20 mg/kg), resulting in a dose-dependent reduction in tumor size and weight.

Study 2: Kinase Inhibition Profile

Another research focused on the kinase inhibition profile of several derivatives, including our compound of interest. It was found that at nanomolar concentrations, these compounds effectively inhibited c-Met and other related kinases.

Q & A

Basic: What synthetic strategies are recommended for optimizing the yield and purity of 1-(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(prop-2-en-1-yl)piperidine-4-carboxamide?

Answer:
Key steps involve condensation of phenylpropanoyl derivatives with aminopyridazine precursors, followed by cyclization under controlled conditions. Catalysts like palladium (e.g., Pd(OAc)₂) or copper (CuI) in polar aprotic solvents (DMF, toluene) improve reaction efficiency . For purification, column chromatography with silica gel (eluent: ethyl acetate/hexane gradient) and recrystallization from DMF/water mixtures are effective. Monitor intermediates via TLC (Rf ~0.3–0.5 in 1:1 EtOAc/hexane) to ensure stepwise progress .

Basic: Which analytical techniques are critical for structural confirmation of this compound?

Answer:

• NMR Spectroscopy : ¹H/¹³C NMR to verify piperidine carboxamide (δ ~2.5–3.5 ppm for piperidine protons) and triazolopyridazine aromaticity (δ ~7.0–8.5 ppm) .
• HPLC-MS : Use C18 columns (acetonitrile/water + 0.1% formic acid) to confirm molecular ion peaks (expected [M+H]⁺ ~424 Da) and purity (>95%) .
• X-ray Crystallography (if crystalline): Resolves stereochemistry of the piperidine and acrylamide substituents .

Advanced: How can structure-activity relationship (SAR) studies be designed to evaluate the biological relevance of its triazolopyridazine core?

Answer:

• Substituent Variation : Synthesize analogs with halogen (Cl, F) or electron-withdrawing groups (e.g., CF₃) at the phenyl ring to assess impact on target binding .
• Piperidine Modifications : Replace the prop-2-en-1-yl group with bulkier alkyl chains (e.g., cyclopropyl) to study steric effects on receptor affinity .
• In Silico Docking : Use AutoDock Vina to model interactions with kinase domains (e.g., EGFR or Aurora kinases), prioritizing residues within 4 Å of the triazolopyridazine moiety .

Advanced: How can conflicting data on the compound’s inhibitory potency across assays be resolved?

Answer:

• Assay Conditions : Compare IC₅₀ values under standardized pH (7.4) and temperature (37°C) to rule out environmental artifacts.
• Metabolite Interference : Use LC-MS to identify degradation products (e.g., hydrolyzed acrylamide) that may skew results .
• Target Selectivity : Perform kinome-wide profiling (e.g., KinomeScan) to distinguish off-target effects from true activity .

Advanced: What computational approaches predict the compound’s metabolic stability and toxicity?

Answer:

• ADMET Prediction : SwissADME estimates CYP450 metabolism (e.g., CYP3A4 liability due to acrylamide) and bioavailability (%ABS ~60–70%) .
• Toxicity Screening : ProTox-II identifies potential hepatotoxicity (e.g., mitochondrial membrane disruption) linked to the piperidine carboxamide .
• Metabolite Simulation : GLORYx predicts N-dealkylation of the prop-2-en-1-yl group as a primary metabolic pathway .

Basic: What are the key challenges in maintaining compound stability during storage?

Answer:

• Light Sensitivity : Store in amber vials at –20°C to prevent photodegradation of the triazolopyridazine ring .
• Hydrolysis Risk : Lyophilize and seal under argon to avoid acrylamide bond cleavage in humid environments .
• Purity Monitoring : Use periodic HPLC-UV (λ = 254 nm) to detect degradation peaks (>2% impurity warrants repurification) .

Advanced: How does the piperidine-4-carboxamide moiety influence pharmacokinetic properties?

Answer:

• Lipophilicity : LogP ~2.5 (predicted via ChemAxon) balances membrane permeability and solubility .
• Plasma Protein Binding : SPR assays show ~85% binding to albumin, reducing free drug availability .
• Half-Life Extension : PEGylation of the acrylamide group increases t₁/₂ from 2.5 to 6.8 hours in murine models .

Basic: What safety precautions are critical during handling?

Answer:

• PPE : Wear nitrile gloves and safety goggles to avoid dermal/ocular exposure .
• Ventilation : Use fume hoods for weighing to prevent inhalation of fine particulates .
• Spill Management : Neutralize with activated charcoal and dispose as hazardous waste (EPA Code D001) .